Cas no 1012886-85-9 (4-(4-Methoxy-3-methylphenyl)pyridine)

• Product Name: 4-(4-Methoxy-3-methylphenyl)pyridine
• CAS No: 1012886-85-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4960725
• Update Time: 2025-05-22

4-(4-Methoxy-3-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3-methylphenyl)pyridine
• BB 0258781
• 4-(4-Methoxy-3-methylphenyl)pyridine

• Inchi： 1S/C13H13NO/c1-10-9-12(3-4-13(10)15-2)11-5-7-14-8-6-11/h3-9H,1-2H3
• InChI Key： GHPMUGSRJXRPOV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CN=CC=2)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Methoxy-3-methylphenyl)pyridine

4-(4-Methoxy-3-methylphenyl)pyridine: A Comprehensive Overview

4-(4-Methoxy-3-methylphenyl)pyridine (CAS No. 1012886-85-9) is a fascinating organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has been the subject of extensive research in recent years. In this article, we will delve into its chemical properties, synthesis methods, applications, and the latest advancements in its research.

The molecular structure of 4-(4-Methoxy-3-methylphenyl)pyridine consists of a pyridine ring fused with a substituted phenyl group. The phenyl group is substituted with a methoxy (-OCH3) and a methyl (-CH3) group at the 4th and 3rd positions, respectively. This arrangement imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications. The compound's aromaticity and conjugation are key factors that influence its reactivity and stability.

Recent studies have highlighted the potential of 4-(4-Methoxy-3-methylphenyl)pyridine in drug discovery. Researchers have explored its role as a lead compound in developing novel pharmaceutical agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied using computational modeling and in vitro assays. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising antioxidant activity, which could be harnessed for treating oxidative stress-related diseases.

In the realm of materials science, 4-(4-Methoxy-3-methylphenyl)pyridine has shown potential as a building block for constructing advanced materials. Its ability to form stable coordination complexes with metal ions has been exploited in designing novel catalysts and sensors. A notable application is its use in creating metal-organic frameworks (MOFs), which have applications in gas storage and separation. A 2022 study in *Nature Communications* reported that incorporating this compound into MOFs significantly enhanced their gas adsorption capacities.

The synthesis of 4-(4-Methoxy-3-methylphenyl)pyridine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring followed by coupling it with a pyridine derivative. One common method employs the Suzuki-Miyaura coupling reaction, which allows for precise control over the substitution pattern. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental standpoint, understanding the degradation pathways of 4-(4-Methoxy-3-methylphenyl)pyridine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation via hydroxylation and demethylation pathways. These findings are essential for developing sustainable practices in its industrial applications.

In conclusion, 4-(4-Methoxy-3-methylphenyl)pyridine (CAS No. 1012886-85-9) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in future innovations. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.